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Compound of Interest |

Benzosalicylanilide gamma-
Compound Name:

phenylbutyrate
CAS No.: 96179-45-2
Cat. No.: B1622482

Get Quote

Executive Summary & Operational Context

Benzosalicylanilide gamma-phenylbutyrate (CAS 96179-45-2) is a specialized organic
compound often utilized in pharmaceutical research involving antimicrobial pharmacophores or
histone deacetylase (HDAC) inhibition pathways.[1] Structurally, it combines a salicylanilide
core—known for mitochondrial uncoupling properties—with a gamma-phenylbutyrate moiety.

Critical Safety Directive: Due to the biological activity of the salicylanilide substructure (potential
aguatic toxicity and persistence) and the pharmacological potency of the phenylbutyrate group,
this compound must never be disposed of via sanitary sewer systems. High-temperature
incineration is the only validated destruction method to ensure complete mineralization of the
aromatic amide bonds.

Chemical Safety & Hazard Identification

Before initiating disposal, the handler must understand the physicochemical risks to select the
correct waste stream.
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Property Specification Safety Implication

Risk of particulate inhalation;

Physical State Solid (Crystalline powder) requires HEPA filtration or
Fume Hood.
- Low in water; Soluble in Do not attempt aqueous
Solubility o )
DMSO, Ethanol dilution for disposal.

) ] ) PBT (Persistent,
Irritant (Skin/Eye), Aquatic

Hazard Class o Bioaccumulative, Toxic)
Acute Toxicity
protocols apply.
o Stable; Incompatible with Segregate from nitric acid or
Reactivity o ]
strong oxidizers perchlorates in waste storage.

Personal Protective Equipment (PPE) Matrix

Rationale: The lipophilic nature of salicylanilides facilitates dermal absorption. Standard latex
gloves are insufficient.

» Respiratory: NIOSH-approved N95 respirator (for solid weighing) or Half-mask with P100
cartridges if handling >1g outside a hood.

» Dermal:Double-gloving required. Inner layer: Latex/Nitrile (4 mil); Outer layer: Nitrile (5-8 mil).
e Ocular: Chemical splash goggles (ANSI Z87.1).

o Engineering Control: All transfers must occur within a certified Class Il Biological Safety
Cabinet or Chemical Fume Hood.

Step-by-Step Disposal Protocols
Applicability: Expired stock, surplus powder, or contaminated weighing boats.

o Segregation: Do not mix with general trash or biohazard waste (unless contaminated with

infectious agents).
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» Containerization: Transfer the solid into a wide-mouth HDPE (High-Density Polyethylene) jar.
Glass is acceptable but poses a breakage risk during transport.

» Labeling: Affix a hazardous waste label.
o Constituents: "Benzosalicylanilide gamma-phenylbutyrate (95%-+)"
o Hazard Checkbox: Toxic, Irritant.

o Destruction: Route to RCRA-approved Incineration.

o Mechanism:[2][3][4][5] Thermal oxidation at >1000°C breaks the amide linkage and
oxidizes the phenyl rings to CO2 and H20.

Applicability: Reaction mixtures, HPLC effluent, or dissolved stock in DMSO/Methanol.

e Solvent Compatibility Check: Ensure the solvent base (e.g., DMSO, Methanol) is compatible
with the "Organic Solvents - Non-Halogenated" waste stream.

o Note: If dissolved in Dichloromethane (DCM) or Chloroform, use the "Halogenated"
stream.

o Collection: Pour into a designated solvent waste carboy (Safety Can).

e Rinsing: Triple-rinse the original vessel with a minimal volume of the same solvent and add
rinsate to the waste carboy.

» Final Handoff: Cap tightly. Ensure the waste manifest lists "Benzosalicylanilide gamma-
phenylbutyrate" as a trace contaminant (<1% usually) to alert the disposal facility of
potential aquatic hazards.

e Triple Rinse: Rinse the empty bottle three times with a suitable solvent (Ethanol or Acetone).
o Defacement: Cross out the original label or remove it entirely.

o Disposal: After the solvent evaporates (in a fume hood), the dry container may be discarded
as non-hazardous trash or recycled, depending on local EHS regulations.
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Emergency Spill Response (Dry Powder)

Scenario: Accidental spillage of 500mg on the benchtop.

Isolate: Evacuate the immediate area (3-meter radius). Alert nearby personnel.
e PPE Up: Don nitrile gloves, goggles, and N95 mask.

» Contain: Cover the spill with a damp paper towel (soaked in water or ethanol) to prevent dust
generation. Do not dry sweep.

e Clean: Scoop the damp material and towel into a sealable plastic bag.

o Decontaminate: Wipe the surface with a 10% bleach solution (to degrade potential biological
contaminants) followed by an ethanol wipe to solubilize residual organic compound.

Dispose: Place the bag into the Solid Hazardous Waste bin (Protocol A).

Visual Disposal Logic Flow
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Waste Generation:
Benzosalicylanilide gamma-phenylbutyrate
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Figure 1: Decision tree for the segregation and disposal of Benzosalicylanilide gamma-
phenylbutyrate waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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